![molecular formula C14H15ClN2O B6271468 2-({1-[(methylamino)methyl]naphthalen-2-yl}oxy)acetonitrile hydrochloride CAS No. 2694744-41-5](/img/no-structure.png)
2-({1-[(methylamino)methyl]naphthalen-2-yl}oxy)acetonitrile hydrochloride
Overview
Description
2-({1-[(methylamino)methyl]naphthalen-2-yl}oxy)acetonitrile hydrochloride (MMN-HCl) is an organic compound that has a wide range of applications in scientific research and laboratory experiments. MMN-HCl has been used in the study of a variety of biochemical and physiological processes, and it has been found to have significant advantages over other compounds in terms of its stability, solubility, and reactivity.
Scientific Research Applications
2-({1-[(methylamino)methyl]naphthalen-2-yl}oxy)acetonitrile hydrochloride has been used in a variety of scientific research applications, including the study of enzyme activity, protein-protein interactions, and the regulation of gene expression. It has also been used to study the effects of various drugs on the body, and to identify potential drug targets. In addition, 2-({1-[(methylamino)methyl]naphthalen-2-yl}oxy)acetonitrile hydrochloride has been used to study the effects of environmental factors on biochemical and physiological processes.
Mechanism of Action
2-({1-[(methylamino)methyl]naphthalen-2-yl}oxy)acetonitrile hydrochloride has been found to interact with a variety of biochemical and physiological processes. It is believed to act as an agonist at certain receptors in the body, which can lead to changes in the activity of certain enzymes, proteins, and genes. In addition, 2-({1-[(methylamino)methyl]naphthalen-2-yl}oxy)acetonitrile hydrochloride has been found to interact with certain drugs, which can lead to changes in the body’s response to the drug.
Biochemical and Physiological Effects
2-({1-[(methylamino)methyl]naphthalen-2-yl}oxy)acetonitrile hydrochloride has been found to have a variety of biochemical and physiological effects. It has been found to affect the activity of certain enzymes, proteins, and genes, which can lead to changes in the body’s response to various drugs and environmental factors. In addition, 2-({1-[(methylamino)methyl]naphthalen-2-yl}oxy)acetonitrile hydrochloride has been found to affect the metabolism of certain drugs, which can lead to changes in their effectiveness.
Advantages and Limitations for Lab Experiments
2-({1-[(methylamino)methyl]naphthalen-2-yl}oxy)acetonitrile hydrochloride has a number of advantages for use in laboratory experiments. It is highly soluble in water, which makes it easy to work with in the lab. In addition, it is very stable, which means that it can be stored for long periods of time without losing its effectiveness. However, 2-({1-[(methylamino)methyl]naphthalen-2-yl}oxy)acetonitrile hydrochloride also has some limitations, such as its potential to interact with certain drugs, which can lead to unpredictable results in certain experiments.
Future Directions
There are a number of potential future directions for 2-({1-[(methylamino)methyl]naphthalen-2-yl}oxy)acetonitrile hydrochloride. It could be used to study the effects of various drugs on the body, and to identify potential drug targets. In addition, 2-({1-[(methylamino)methyl]naphthalen-2-yl}oxy)acetonitrile hydrochloride could be used to study the effects of environmental factors on biochemical and physiological processes. Finally, 2-({1-[(methylamino)methyl]naphthalen-2-yl}oxy)acetonitrile hydrochloride could be used to study the effects of various drugs on gene expression, which could lead to a better understanding of how drugs work in the body.
Synthesis Methods
2-({1-[(methylamino)methyl]naphthalen-2-yl}oxy)acetonitrile hydrochloride can be synthesized in two steps. In the first step, 1-(methylamino)methylnaphthalene is reacted with acetic anhydride in the presence of pyridine to form 1-[(methylamino)methyl]naphthalene-2-yl acetic anhydride. In the second step, the acetic anhydride is hydrolyzed with hydrochloric acid to form 2-({1-[(methylamino)methyl]naphthalen-2-yl}oxy)acetonitrile hydrochloride. This synthesis method has been found to be reliable and efficient, and it can be used to produce high yields of 2-({1-[(methylamino)methyl]naphthalen-2-yl}oxy)acetonitrile hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-({1-[(methylamino)methyl]naphthalen-2-yl}oxy)acetonitrile hydrochloride involves the reaction of 2-naphthol with chloroacetonitrile followed by reaction with methylamine to form the intermediate. The intermediate is then reacted with hydrochloric acid to form the final product.", "Starting Materials": [ "2-naphthol", "chloroacetonitrile", "methylamine", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-naphthol is reacted with chloroacetonitrile in the presence of a base such as potassium carbonate to form 2-({2-chloroacetyl}naphthalen-2-yl)acetonitrile.", "Step 2: The intermediate is then reacted with excess methylamine in the presence of a solvent such as ethanol to form 2-({1-[(methylamino)methyl]naphthalen-2-yl}oxy)acetonitrile.", "Step 3: The final product is obtained by reacting the intermediate with hydrochloric acid to form 2-({1-[(methylamino)methyl]naphthalen-2-yl}oxy)acetonitrile hydrochloride." ] } | |
CAS RN |
2694744-41-5 |
Product Name |
2-({1-[(methylamino)methyl]naphthalen-2-yl}oxy)acetonitrile hydrochloride |
Molecular Formula |
C14H15ClN2O |
Molecular Weight |
262.7 |
Purity |
93 |
Origin of Product |
United States |
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